Cas no 351491-60-6 (2-(4-chlorophenyl)quinoline-4-carbohydrazide)

• Product Name: 2-(4-chlorophenyl)quinoline-4-carbohydrazide
• CAS No: 351491-60-6
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• CID: 3053965
• PubChem ID: 854415
• Update Time: 2025-10-29

2-(4-chlorophenyl)quinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-quinoline-4-carboxylic acid hydrazide
• 2-(4-chlorophenyl)quinoline-4-carbohydrazide
• VS-03991
• 2-(4-chlorophenyl)-4-quinolinecarbohydrazide
• SB85986
• BBL013763
• 2-(4-chlorophenyl)-quinoline-4-carboxylic acid hydrazide
• EN300-03657
• G32634
• Cambridge id 5748605
• MFCD01471407
• AB00095678-01
• AKOS000122620
• 351491-60-6
• CS-0219305
• Z56922133
• SR-01000218939-1
• SR-01000218939
• Oprea1_584118
• ALBB-002650
• 884837-13-2
• STK409475

• MDL： MFCD01471407
• Inchi： 1S/C16H12ClN3O/c17-11-7-5-10(6-8-11)15-9-13(16(21)20-18)12-3-1-2-4-14(12)19-15/h1-9H,18H2,(H,20,21)
• InChI Key： OPYVMDQJLITFPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(NN)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 297.0668897Da
• Monoisotopic Mass: 297.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Additional information on 2-(4-chlorophenyl)quinoline-4-carbohydrazide

Exploring the Properties and Applications of 2-(4-chlorophenyl)quinoline-4-carbohydrazide (CAS No. 351491-60-6)

2-(4-chlorophenyl)quinoline-4-carbohydrazide (CAS No. 351491-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a unique molecular structure combining a chlorophenyl group with a carbohydrazide moiety, making it particularly interesting for various applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, biological activities, and potential industrial applications.

The compound's molecular formula is C₁₆H₁₂ClN₃O, with a molecular weight of 297.74 g/mol. Its structural features include a quinoline core substituted at the 4-position with a hydrazide functional group and at the 2-position with a 4-chlorophenyl ring. This specific arrangement contributes to its unique physicochemical properties, including moderate solubility in organic solvents and specific photophysical characteristics that make it valuable in material science applications.

Recent studies have explored the biological activity of 2-(4-chlorophenyl)quinoline-4-carbohydrazide, particularly its potential as a pharmacological agent. The compound's structure suggests possible interactions with various biological targets, making it a subject of interest in drug discovery programs. Researchers investigating antimicrobial compounds or enzyme inhibitors often include this molecule in their screening panels due to its promising structural features.

In material science, the quinoline-carbohydrazide derivative demonstrates interesting properties for optical applications. Its conjugated system allows for specific light absorption and emission characteristics, making it potentially useful in organic electronic devices or as a fluorescent probe. These applications align with current research trends focusing on sustainable materials and energy-efficient technologies.

The synthesis of 2-(4-chlorophenyl)quinoline-4-carbohydrazide typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include the condensation of quinoline-4-carboxylic acid derivatives with hydrazine hydrate in the presence of appropriate catalysts. Optimization of these synthetic procedures remains an active area of research, with scientists seeking more eco-friendly synthesis methods and improved yields.

Analytical characterization of this compound employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research and potential applications. The chlorophenyl-quinoline hybrid structure often produces distinctive spectral signatures that aid in its identification and quality control.

From a commercial perspective, 2-(4-chlorophenyl)quinoline-4-carbohydrazide serves as an important research chemical for academic and industrial laboratories. Suppliers typically offer it in various purity grades, with high-purity samples commanding premium prices for specialized applications. The global market for such fine chemicals continues to grow, driven by increasing research activities in pharmaceutical and material science sectors.

Safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this substance. Researchers often inquire about storage conditions and handling precautions for this compound, emphasizing the importance of proper chemical management in laboratory settings.

Future research directions for 2-(4-chlorophenyl)quinoline-4-carbohydrazide may explore its potential in medicinal chemistry applications, particularly as researchers investigate novel heterocyclic compounds with therapeutic potential. Additionally, its material science applications could be expanded through structural modifications to enhance specific properties for optoelectronic devices or sensor technologies.

The scientific literature contains numerous references to quinoline-carbohydrazide derivatives and their applications, with 2-(4-chlorophenyl)quinoline-4-carbohydrazide representing an important member of this chemical family. As research continues to uncover new properties and applications for this compound, its relevance in both academic and industrial settings is likely to increase, making it a compound worth watching in the coming years.